![molecular formula C12H16N2O B258149 1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one](/img/structure/B258149.png)
1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one
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Overview
Description
1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one, also known as Tempone, is a stable nitroxide radical that has been widely used in scientific research as a spin probe and antioxidant. It was first synthesized in 1969 by S. H. Friedman and R. E. Hirsch, and since then, numerous studies have been conducted to investigate its properties and potential applications.
Mechanism of Action
1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one acts as a radical scavenger and antioxidant by donating an electron to free radicals, thereby neutralizing their reactivity. This mechanism of action has been shown to be effective in protecting cells and tissues from oxidative damage, which is a common factor in many diseases.
Biochemical and Physiological Effects
Studies have shown that this compound has a number of biochemical and physiological effects, including the ability to reduce inflammation, improve mitochondrial function, and protect against neuronal damage. These effects are thought to be due to its antioxidant properties and ability to regulate redox signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one in lab experiments is its stability and ease of use. It can be stored for extended periods without decomposition and is readily soluble in a variety of solvents. However, one limitation of using this compound is that it can be difficult to quantify its concentration in biological systems, which can make it challenging to accurately assess its effects.
Future Directions
There are numerous future directions for research on 1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one, including exploring its potential as a therapeutic agent for diseases characterized by oxidative stress and inflammation, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to better understand its mechanism of action and to develop more sensitive methods for quantifying its concentration in biological systems.
Conclusion
In conclusion, this compound, or this compound, is a stable nitroxide radical that has been widely used in scientific research as a spin probe and antioxidant. Its unique properties make it an excellent tool for studying radical reactions, oxidative stress, and redox signaling pathways. While there are limitations to its use, there are numerous future directions for research on this compound, and it holds great promise as a therapeutic agent for a variety of diseases.
Synthesis Methods
The synthesis of 1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one involves the reaction of 2,4,6-trimethylphenylhydrazine with 2-oxo-3-butenoic acid, followed by oxidation with lead tetraacetate. The resulting product is a yellow crystalline solid that is stable at room temperature and can be stored for extended periods without decomposition.
Scientific Research Applications
1-(2,4,6-Trimethylphenyl)pyrazolidin-3-one has been used in a variety of scientific research fields, including chemistry, biochemistry, and biophysics. Its unique properties as a stable nitroxide radical make it an excellent tool for studying radical reactions, oxidative stress, and redox signaling pathways.
properties
Molecular Formula |
C12H16N2O |
---|---|
Molecular Weight |
204.27 g/mol |
IUPAC Name |
1-(2,4,6-trimethylphenyl)pyrazolidin-3-one |
InChI |
InChI=1S/C12H16N2O/c1-8-6-9(2)12(10(3)7-8)14-5-4-11(15)13-14/h6-7H,4-5H2,1-3H3,(H,13,15) |
InChI Key |
HUFYEFNHKWEKOM-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)N2CCC(=O)N2)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)N2CCC(=O)N2)C |
Origin of Product |
United States |
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